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For researchers and professionals in drug development, understanding the nuanced effects of

Sodium-Glucose Cotransporter 1 (SGLT1) inhibitors on Glucagon-Like Peptide-1 (GLP-1)

secretion is critical. This guide provides a cross-study comparison of the GLP-1 response to

two key molecules with SGLT1 inhibitory activity: Canagliflozin and Sotagliflozin. While direct

head-to-head clinical trial data is limited, this guide synthesizes available findings to offer a

comparative perspective.

Mechanism of SGLT1 Inhibition and GLP-1 Secretion
Inhibition of SGLT1 in the gastrointestinal tract, particularly in the small intestine, leads to an

increased concentration of glucose in the gut lumen. This luminal glucose is sensed by L-cells,

specialized enteroendocrine cells, which are then stimulated to secrete GLP-1. The binding of

glucose to SGLT1 on L-cells is thought to trigger a signaling cascade involving membrane

depolarization and calcium influx, culminating in the release of GLP-1.
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Figure 1. Signaling pathway of SGLT1 inhibition leading to GLP-1 secretion.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12422403/docs?utm_src=pdf-body-img#a-comparative-analysis-of-glp-1-response-to-different-sglt1-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Comparison of GLP-1 Response
The following tables summarize the quantitative data on the GLP-1 response to Canagliflozin

and Sotagliflozin based on available clinical trial data. It is important to note that these findings

are from separate studies and not from a direct head-to-head comparison.

Table 1: Canagliflozin Effect on Postprandial GLP-1 Levels

Parameter Dosage
Change from
Baseline/Place
bo

Study
Population

Reference

Active GLP-1

(AUC 0-120 min)
100 mg/day

Significant

increase from

baseline

Patients with

Type 2 Diabetes
[1]

Total GLP-1 (0-2

hours post-meal)
300 mg

~35% higher

than placebo

Healthy Subjects

and Patients with

Type 2 Diabetes

Table 2: Sotagliflozin Effect on Postprandial GLP-1 Levels

Parameter Comparison
Change in
GLP-1

Study
Population

Reference

Incremental

Active GLP-1

(aGLP-1) and

Total GLP-1

(tGLP-1) (0-5

hours post-

breakfast)

Compared to

Empagliflozin

(SGLT2 inhibitor)

Significantly

increased
Not specified [2]

GLP-1 Levels General finding Enhanced

Patients with

Type 1 and Type

2 Diabetes

[2]
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Experimental Protocols
The primary method used to assess the GLP-1 response in the cited studies was the Mixed-

Meal Tolerance Test (MMTT). While specific details may vary between studies, a general

workflow can be outlined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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